2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol

• IUPAC Name: 4-(1,3-dihydroxy-3a,4,5,6,7,7a-hexahydro-2H-benzimidazol-2-yl)phenol
• InChI: InChI=1S/C13H18N2O3/c16-10-7-5-9(6-8-10)13-14(17)11-3-1-2-4-12(11)15(13)18/h5-8,11-13,16-18H,1-4H2
• InChI Key: PHBXOWYTUKOIBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)N(C(N2O)C3=CC=C(C=C3)O)O
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol, also known as BHBD, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. BHBD is a cyclic compound that contains a benzimidazole ring and a hydroxyl group attached to a hexahydro cyclohexane ring. The compound is synthesized using a variety of methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress, which may contribute to its anti-inflammatory and antioxidant properties.
Biochemical and physiological effects:
2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol has been shown to have a variety of biochemical and physiological effects, including the inhibition of inflammation and oxidative stress, as well as the modulation of various signaling pathways in cells. 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol has also been shown to have a protective effect on cells exposed to oxidative stress, which may contribute to its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol in laboratory experiments is its relatively simple synthesis method, which allows for the production of high yields of pure 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol with minimal impurities. However, one limitation of using 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol in laboratory experiments is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol, including the development of new synthetic methods for the production of 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol and the investigation of its potential applications in medicine, agriculture, and materials science. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol and to determine its potential as a therapeutic agent for various diseases.

Synthesis Methods

2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol can be synthesized using a variety of methods, including the reaction of 4-hydroxyphenylacetic acid with cyclohexanone in the presence of a base catalyst. Another method involves the reaction of 4-hydroxybenzaldehyde with cyclohexanone in the presence of ammonium acetate and acetic acid. These methods have been optimized to produce high yields of 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol with minimal impurities.

Scientific Research Applications

2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of diseases such as arthritis and cancer. 2-(4-hydroxyphenyl)hexahydro-1H-benzimidazole-1,3(2H)-diol has also been studied for its potential use as a plant growth regulator in agriculture, as well as its potential use in the development of new materials with unique properties.